2-(2,4-dichlorophenyl)-N'-[(phenylacetyl)oxy]ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(2,4-dichlorophenyl)ethylidene]amino] 2-phenylacetate
• InChI: InChI=1S/C16H14Cl2N2O2/c17-13-7-6-12(14(18)10-13)9-15(19)20-22-16(21)8-11-4-2-1-3-5-11/h1-7,10H,8-9H2,(H2,19,20)
• InChI Key: USGAGBVIDLUVQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)ON=C(CC2=C(C=C(C=C2)Cl)Cl)N
• Isomeric SMILES: C1=CC=C(C=C1)CC(=O)O/N=C(/CC2=C(C=C(C=C2)Cl)Cl)\N
• Molecular Formula: C16H14Cl2N2O2
• Molecular Weight: 337.2 g/mol

Description

2-(2,4-dichlorophenyl)-N'-[(phenylacetyl)oxy]ethanimidamide, also known as DPA-714, is a ligand that selectively binds to the translocator protein (TSPO) in the mitochondria of cells. TSPO is involved in several physiological processes, including steroid synthesis, apoptosis, and immune response. In recent years, DPA-714 has gained attention as a potential tool for imaging and studying TSPO in various diseases.

Mechanism of Action

2-(2,4-dichlorophenyl)-N'-[(phenylacetyl)oxy]ethanimidamide selectively binds to TSPO in the mitochondria of cells. TSPO is involved in several physiological processes, including steroid synthesis, apoptosis, and immune response. By binding to TSPO, 2-(2,4-dichlorophenyl)-N'-[(phenylacetyl)oxy]ethanimidamide can modulate these processes and potentially impact disease progression.
Biochemical and Physiological Effects:
2-(2,4-dichlorophenyl)-N'-[(phenylacetyl)oxy]ethanimidamide has been shown to have several biochemical and physiological effects. For example, 2-(2,4-dichlorophenyl)-N'-[(phenylacetyl)oxy]ethanimidamide has been shown to reduce neuroinflammation in animal models of Alzheimer's disease. 2-(2,4-dichlorophenyl)-N'-[(phenylacetyl)oxy]ethanimidamide has also been shown to inhibit tumor growth in animal models of cancer. These effects are likely due to the modulation of TSPO activity by 2-(2,4-dichlorophenyl)-N'-[(phenylacetyl)oxy]ethanimidamide.

Advantages and Limitations for Lab Experiments

2-(2,4-dichlorophenyl)-N'-[(phenylacetyl)oxy]ethanimidamide has several advantages for use in lab experiments. For example, 2-(2,4-dichlorophenyl)-N'-[(phenylacetyl)oxy]ethanimidamide is highly selective for TSPO and has a high affinity for the protein. This allows for precise targeting and imaging of TSPO in vivo. However, 2-(2,4-dichlorophenyl)-N'-[(phenylacetyl)oxy]ethanimidamide also has some limitations. For example, 2-(2,4-dichlorophenyl)-N'-[(phenylacetyl)oxy]ethanimidamide has a relatively short half-life in vivo, which can limit its usefulness for long-term studies.

Future Directions

There are several future directions for research on 2-(2,4-dichlorophenyl)-N'-[(phenylacetyl)oxy]ethanimidamide. For example, researchers could investigate the potential use of 2-(2,4-dichlorophenyl)-N'-[(phenylacetyl)oxy]ethanimidamide for imaging TSPO in other diseases, such as autoimmune disorders or infectious diseases. Additionally, researchers could investigate the potential use of 2-(2,4-dichlorophenyl)-N'-[(phenylacetyl)oxy]ethanimidamide as a therapeutic agent for diseases involving TSPO dysregulation, such as neuroinflammation or cancer. Finally, researchers could investigate the potential use of 2-(2,4-dichlorophenyl)-N'-[(phenylacetyl)oxy]ethanimidamide in combination with other drugs or therapies to enhance its efficacy.

Synthesis Methods

2-(2,4-dichlorophenyl)-N'-[(phenylacetyl)oxy]ethanimidamide can be synthesized using several methods, including the reaction of 2,4-dichlorobenzoyl chloride with N-phenylglycine methyl ester, followed by reaction with ethylenediamine and acetic anhydride. Another method involves the reaction of 2,4-dichlorobenzoyl chloride with N-phenylglycine, followed by reaction with ethylenediamine and acetic anhydride.

Scientific Research Applications

2-(2,4-dichlorophenyl)-N'-[(phenylacetyl)oxy]ethanimidamide has been used in several scientific studies to investigate the role of TSPO in various diseases. For example, 2-(2,4-dichlorophenyl)-N'-[(phenylacetyl)oxy]ethanimidamide has been used to study the role of TSPO in neuroinflammation, Alzheimer's disease, and cancer. 2-(2,4-dichlorophenyl)-N'-[(phenylacetyl)oxy]ethanimidamide has also been used as a tool for imaging TSPO in vivo, allowing researchers to track changes in TSPO expression in response to disease or treatment.